Cas no 802919-10-4 (Phenol, 4-(1,3a-dihydro-3-phenylpyrazolo[1,5-a]pyrimidin-2-yl)-)

Phenol, 4-(1,3a-dihydro-3-phenylpyrazolo[1,5-a]pyrimidin-2-yl)- structure
802919-10-4 structure
Product name:Phenol, 4-(1,3a-dihydro-3-phenylpyrazolo[1,5-a]pyrimidin-2-yl)-
CAS No:802919-10-4
MF:C18H15N3O
MW:289.331203699112
CID:705925
PubChem ID:71421254

Phenol, 4-(1,3a-dihydro-3-phenylpyrazolo[1,5-a]pyrimidin-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-(1,3a-dihydro-3-phenylpyrazolo[1,5-a]pyrimidin-2-yl)-
    • 4-(3-phenyl-1,3a-dihydropyrazolo[1,5-a]pyrimidin-2-yl)phenol
    • DTXSID70840415
    • 802919-10-4
    • Inchi: InChI=1S/C18H15N3O/c22-15-9-7-14(8-10-15)17-16(13-5-2-1-3-6-13)18-19-11-4-12-21(18)20-17/h1-12,18,20,22H
    • InChI Key: YXTOMCUBLVHIIQ-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=C(NN3C2N=CC=C3)C4=CC=C(C=C4)O

Computed Properties

  • Exact Mass: 289.121512110g/mol
  • Monoisotopic Mass: 289.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.9Ų
  • XLogP3: 2.8

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